2-(4-Chlorophenyl)thiazole-5-carbaldehyde
Overview
Description
“2-(4-Chlorophenyl)thiazole-5-carbaldehyde” is a chemical compound with the empirical formula C10H6ClNOS and a molecular weight of 223.68 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “2-(4-Chlorophenyl)thiazole-5-carbaldehyde” can be represented by the SMILES stringClc1ccc(cc1)-c2ncc(C=O)s2 . This indicates that the molecule consists of a chlorophenyl group attached to a thiazole ring, which is further connected to a carbaldehyde group .
Scientific Research Applications
Medicine: Anticancer Research
2-(4-Chlorophenyl)thiazole-5-carbaldehyde: has been explored for its potential in anticancer research. Thiazole derivatives have shown activity against various cancer cell lines, and this compound’s structural features may contribute to its efficacy as a pharmacophore in drug design .
Agriculture: Agrochemical Design
In agriculture, thiazole compounds are valuable for their bioactivity2-(4-Chlorophenyl)thiazole-5-carbaldehyde could serve as a precursor in synthesizing new agrochemicals, potentially offering enhanced protection against pests and diseases .
Material Science: Advanced Material Synthesis
This compound may be used in material science to create novel materials with specific properties. Its molecular structure could be beneficial in developing advanced polymers or coatings with unique characteristics .
Environmental Science: Pollutant Degradation
2-(4-Chlorophenyl)thiazole-5-carbaldehyde: might be applied in environmental science to study the degradation of pollutants. Its chemical properties could help understand the breakdown of similar organic compounds in the environment .
Analytical Chemistry: Chemical Analysis
In analytical chemistry, 2-(4-Chlorophenyl)thiazole-5-carbaldehyde could be used as a standard or reagent in various chemical analyses, aiding in the identification and quantification of substances .
Biochemistry: Enzyme Inhibition Studies
The compound’s structure suggests potential use in biochemistry for enzyme inhibition studies. It could be used to investigate the interaction with biological molecules, providing insights into enzyme function and regulation .
Pharmacology: Receptor Ligand Development
Thiazole derivatives are known to interact with various receptors2-(4-Chlorophenyl)thiazole-5-carbaldehyde could be instrumental in developing new receptor ligands, contributing to the understanding of receptor-mediated processes .
Chemical Engineering: Process Optimization
In chemical engineering, this compound could be involved in process optimization studies. Its properties might be advantageous in refining synthesis processes for thiazole derivatives or other related chemicals .
Mechanism of Action
Target of Action
Thiazole derivatives have been found to interact with various targets such as topoisomerase ii and the human constitutive androstane receptor (CAR) . These targets play crucial roles in DNA replication and transcription regulation, respectively.
Mode of Action
Some thiazole derivatives have been reported to bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death . Another derivative has been shown to stimulate the nuclear translocation of the human constitutive androstane receptor (CAR) .
Biochemical Pathways
The interaction of thiazole derivatives with topoisomerase ii can affect the dna replication pathway , and the stimulation of CAR can influence various metabolic pathways .
Result of Action
The interaction of some thiazole derivatives with topoisomerase ii can lead to dna double-strand breaks, a g2 stop, and ultimately, cell death .
properties
IUPAC Name |
2-(4-chlorophenyl)-1,3-thiazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClNOS/c11-8-3-1-7(2-4-8)10-12-5-9(6-13)14-10/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJHQBOBUAOFVLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=C(S2)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40661674 |
Source
|
| Record name | 2-(4-Chlorophenyl)-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40661674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)thiazole-5-carbaldehyde | |
CAS RN |
721920-84-9 |
Source
|
| Record name | 2-(4-Chlorophenyl)-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40661674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-chlorophenyl)-1,3-thiazole-5-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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